Cas no 2891521-12-1 (2-chloro-5H-pyrrolo[3,2-d]pyrimidine-4,6,7-d3)

• Product Name: 2-chloro-5H-pyrrolo[3,2-d]pyrimidine-4,6,7-d3
• CAS No: 2891521-12-1
• MF: C₆H₄ClN₃
• MW: 156.587544441223
• CID: 6827939
• PubChem ID: 172404385
• Update Time: 2025-02-15

2-chloro-5H-pyrrolo[3,2-d]pyrimidine-4,6,7-d3 Chemical and Physical Properties

Names and Identifiers

• 2891521-12-1
• CS-26225
• 2-chloro-5H-pyrrolo[3,2-d]pyrimidine-4,6,7-d3

• Inchi： 1S/C6H4ClN3/c7-6-9-3-5-4(10-6)1-2-8-5/h1-3,8H/i1D,2D,3D
• InChI Key： LWPPASWKWXDDFK-CBYSEHNBSA-N
• SMILES： ClC1N=C([2H])C2=C(C([2H])=C([2H])N2)N=1

Computed Properties

• Exact Mass: 156.0282051Da
• Monoisotopic Mass: 156.0282051Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų